![molecular formula C11H17N B3284829 3,5-Diisopropylpyridine CAS No. 79169-70-3](/img/structure/B3284829.png)
3,5-Diisopropylpyridine
Overview
Description
3,5-Diisopropylpyridine is a type of pyridine derivative . Pyridines are aromatic heterocyclic compounds that contain a six-membered ring with two nitrogen atoms at positions 1 and 3 .
Synthesis Analysis
The synthesis of pyridine derivatives like this compound can be achieved through various methods. One such method involves the use of amine borane for the mild and selective reduction of N-substituted 1,4- and 1,2-dihydropyridines . Another approach involves chemoselective Suzuki–Miyaura reactions on 3,5-dibromo-2,6-dichloropyridine .Molecular Structure Analysis
The molecular structure of this compound, like other pyridine derivatives, is defined by a six-membered heterocyclic ring consisting of five carbon atoms and one nitrogen atom . The arrangement of atoms is similar to that of benzene, except that one of the carbon-hydrogen ring sets has been replaced by a nitrogen atom .Scientific Research Applications
Identification in Fried Chicken Flavor
3,5-Diisobutyl-1,2,4-trithiolane and 2-isobutyl-3,5-diisopropylpyridine were identified in the volatiles isolated from fried chicken, contributing to the understanding of food flavor chemistry. The identification was confirmed through organic synthesis, offering insights into the formation of these compounds in fried chicken flavor (Hartman et al., 1984).
Spectroscopic and Structural Characteristics
A study focused on 3,5-bis(2,5-dimethylphenyl)pyridine, a derivative of 3,5-dibromopyridine, revealed its spectroscopic, structural, electronic, and bioactive characteristics. The research employed X-ray diffraction and various spectroscopic techniques, indicating potential biological activity as evidenced by molecular electrostatic potential mapping (Akram et al., 2020).
Catalytic Activity in Cross-Coupling Reactions
Research on Palladium(II) Pyrazolin-4-ylidenes with 3,5-diisopropyl substituents highlighted their use in catalyzing Suzuki−Miyaura and Mizoroki−Heck cross-coupling reactions. This study demonstrated the significant effect of substituents on the formation of pyrazolin-4-ylidene complexes and their catalytic activities (Han et al., 2009).
Formation and Characterization of Heterocyclic Derivatives
The synthesis of 3,5-bis(oxopyridinyl)- and 3,5-bis(pyridinyloxy)-substituted boron-dipyrromethenes was achieved through nucleophilic substitution reactions. These derivatives showed distinctive spectral, electrochemical, and photophysical properties, contributing to the understanding of organic electronic materials (Khan et al., 2010).
Properties
IUPAC Name |
3,5-di(propan-2-yl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-8(2)10-5-11(9(3)4)7-12-6-10/h5-9H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORCCCTYBDUJYQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CN=C1)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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